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Compound of Interest

Compound Name: Cyclododecane

Cat. No.: B045066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety information
pertinent to the handling and use of cyclododecane in a research and development setting.
The information is compiled from safety data sheets, toxicology reports, and regulatory

guidelines to ensure a comprehensive understanding of the potential hazards and necessary
precautions.

Chemical and Physical Properties

Cyclododecane is a waxy, white solid organic compound with a musty odor.[1][2] It is primarily
used as an industrial intermediate in the production of other substances, such as Nylon 12.[2]
[3] Its physical and chemical properties are summarized in the table below.
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Property Value References
Chemical Formula Cl12H24 [2][3]
Molecular Weight 168.32 g/mol [1][2]
Physical State Solid, Crystals [11[2]
Color White [1][2]
Odor Musty [1][2]
Melting Point 60.4°C [2]
Boiling Point 244.03°C at 1013 hPa [2]
Density 0.855 g/cm? at 20°C [2]
Vapor Pressure 0.098 hPa at 20°C [2]
Water Solubility 16 pg/L at 20°C [2]
Octanol-water Partition

Coefficient (LogKow) roarasc 2]
Flash Point 95°C (molten form) [2]
Self-ignition Temperature 225°C [2]

Toxicological Data

Cyclododecane is classified as having low acute toxicity.[4] The available toxicological data
from various studies are summarized below.
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Endpoint Result Species Reference
Acute Oral Toxicity
> 10,000 mg/kg Rat [1]
(LD50)
Acute Dermal Toxicity No data available [2]
Acute Inhalation ]
L No data available [2]
Toxicity
Skin ] o )
o ) Slightly irritant Rabbit [2]
Irritation/Corrosion
Eye . - :
o ) Slightly irritant Rabbit [2]
Irritation/Corrosion
) o Not expected to cause ) )
Skin Sensitization Guinea pig [2]

allergic skin reactions

Genotoxicity/Mutageni

city (in vitro)

Not expected to cause
adverse genetic

effects

[2]

Carcinogenicity

No data available

[2]

Toxicity for

Reproduction

No data available

[2]

Repeated Dose

Toxicity

Not expected to cause
significant toxicity
after repeated

exposure

[2]

Experimental Protocols

The toxicological data for cyclododecane are based on standardized testing guidelines,

primarily from the Organisation for Economic Co-operation and Development (OECD). The

general methodologies for these key experiments are outlined below.

Acute Oral Toxicity (based on OECD Guideline 401)
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This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[5]

o Test Animals: Healthy young adult rodents (rats are common).[5]

e Procedure:

[¢]

Animals are fasted overnight prior to administration of the test substance.[5]

o The test substance is administered in graduated doses to several groups of animals, with
one dose per group. Administration is typically by gavage.[5]

o Animals are observed for effects and mortality over a period of time.[5]

o Animals that die during the test and surviving animals at the conclusion of the test are
necropsied.[5]

e Endpoint: The LD50 (median lethal dose) is determined, which is the statistically derived
single dose of a substance that can be expected to cause death in 50% of the animals.[5]

Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)

This test assesses the potential of a substance to cause irritation or corrosion to the skin.[6][7]

[8]
o Test Animals: Albino rabbits are the preferred species.[6][7]
e Procedure:

o Asingle dose of the test substance (0.5 g for solids) is applied to a small area of the
animal's skin.[7]

o The treated area is covered with a gauze patch for an exposure period of 4 hours.[7]

o After exposure, the substance is removed.
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o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals.[6]

e Endpoint: The degree of skin irritation is scored and described to evaluate the severity and
reversibility of the effects.[6][7]

Acute Eye Irritation/Corrosion (based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[9]
[10][11]

o Test Animals: Healthy young adult albino rabbits are used.[9]
e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal. The other eye serves as a control.[10]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[10]

o Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of irritation.
[11]

o Endpoint: The severity and reversibility of ocular lesions are evaluated.[10]

Skin Sensitization (based on OECD Guideline 406)

This test determines the potential of a substance to induce skin sensitization (allergic contact
dermatitis).[12][13]

o Test Animals: Guinea pigs are the traditional animal model.[12][13]
e Procedure:

o Induction Phase: The animals are initially exposed to the test substance, often with an
adjuvant to enhance the immune response. This can be through intradermal injection
and/or epidermal application.[12]
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o Rest Period: A rest period of 10 to 14 days follows, during which an immune response may
develop.[12]

o Challenge Phase: The animals are then exposed to a non-irritating concentration of the
substance.[12]

o Endpoint: The skin reactions in the test animals are compared to those in a control group to
determine if sensitization has occurred.[12]

Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)

This in vitro test is used to assess the mutagenic potential of a substance.[14][15][16][17]

o Test System: Strains of Salmonella typhimurium and Escherichia coli that require a specific
amino acid for growth are used.[14][15]

e Procedure:

o The bacterial strains are exposed to the test substance with and without a metabolic
activation system (S9 mix), which simulates mammalian metabolism.[15]

o The bacteria are then plated on a medium lacking the required amino acid.[14]

o Endpoint: If the substance is a mutagen, it will cause a reverse mutation in the bacteria,
allowing them to grow on the deficient medium. The number of revertant colonies is counted
as an indicator of mutagenic potential.[14][15]

Signaling Pathways and Experimental Workflows

Currently, there is no specific information available in the public domain detailing the interaction
of cyclododecane with or its effect on any particular cellular signaling pathways. Its low
reactivity and toxicity profile suggest that it is unlikely to be a potent modulator of specific
signaling cascades.

The following diagrams illustrate the general workflow for toxicological assessment and a
logical relationship for handling cyclododecane safely.
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Figure 1: General workflow for toxicological assessment.
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Handling Cyclododecane
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Figure 2: Logical workflow for safe handling of cyclododecane.
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Health and Safety Recommendations
Exposure Controls and Personal Protection

e Engineering Controls: Ensure adequate ventilation in areas where cyclododecane is
handled. Eye wash stations and safety showers should be readily available.

o Eye/Face Protection: Wear safety glasses with side shields.

» Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat. When handling the
molten substance, appropriate protective clothing is necessary.[4]

» Respiratory Protection: If ventilation is insufficient, wear suitable respiratory equipment.

Handling and Storage

« Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Keep away
from heat and sources of ignition.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

First Aid Measures

» After Inhalation: Move to fresh air. If symptoms persist, seek medical attention.

o After Skin Contact: Wash off with soap and plenty of water. If handling the molten form, cool
the affected skin with water. Seek medical attention if irritation persists.

o After Eye Contact: Rinse opened eye for several minutes under running water. Seek medical
attention if irritation persists.

o After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if
you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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» Specific Hazards: Dust may form explosive mixtures with air.[7]

Environmental Information

Cyclododecane is not readily biodegradable and has a high potential for bioaccumulation.[2]
[3] It is considered harmful to aquatic life with long-lasting effects.[3] Therefore, it should not be
released into the environment.

Conclusion

Cyclododecane has a low order of acute toxicity and is not considered a significant hazard in
terms of skin sensitization or genotoxicity based on available data. However, it is a slight skin
and eye irritant, and appropriate personal protective equipment should be worn during
handling. Due to its persistence and potential for bioaccumulation, release into the environment
must be avoided. Further research would be beneficial to fill data gaps, particularly concerning
carcinogenicity, reproductive toxicity, and potential mechanisms of action at a molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. filesO1.core.ac.uk [filesO1.core.ac.uk]

. arkema.com [arkema.com]

. Cyclododecane - Wikipedia [en.wikipedia.org]

. cool.culturalheritage.org [cool.culturalheritage.org]
. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. catalog.labcorp.com [catalog.labcorp.com]

. oecd.org [oecd.org]

. oecd.org [oecd.org]

°
© [e0) ~ » &) faN w N -

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-cyclododecane-gps-2013-03-11-v0.pdf
https://en.wikipedia.org/wiki/Cyclododecane
https://en.wikipedia.org/wiki/Cyclododecane
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-custom-synthesis
https://files01.core.ac.uk/download/pdf/162920902.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-cyclododecane-gps-2013-03-11-v0.pdf
https://en.wikipedia.org/wiki/Cyclododecane
https://cool.culturalheritage.org/coolaic/sg/bpg/annual/v21/bpga21-17.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. oecd.org [oecd.org]

e 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 13. oecd.org [oecd.org]

e 14. nib.si [nib.si]

e 15. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]

e 16. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
e 17. creative-bioarray.com [creative-bioarray.com]

 To cite this document: BenchChem. [Cyclododecane: A Technical Health and Safety Guide
for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
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cyclododecane-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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